N-(4-nitrophenyl)-4-oxo-4-(pyrrolidin-1-yl)butanamide

• IUPAC Name: N-(4-nitrophenyl)-4-oxo-4-pyrrolidin-1-ylbutanamide
• InChI: InChI=1S/C14H17N3O4/c18-13(7-8-14(19)16-9-1-2-10-16)15-11-3-5-12(6-4-11)17(20)21/h3-6H,1-2,7-10H2,(H,15,18)
• InChI Key: DYUWOEYEOMZPFX-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)CCC(=O)NC2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C14H17N3O4
• Molecular Weight: 291.30 g/mol
• Solubility: 41.3 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(4-nitrophenyl)-4-oxo-4-(pyrrolidin-1-yl)butanamide is a chemical compound with a complex structure that includes a nitrophenyl group, a pyrrolidinyl group, and a butanamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-nitrophenyl)-4-oxo-4-(pyrrolidin-1-yl)butanamide typically involves the reaction of 4-nitroaniline with a suitable acylating agent to introduce the butanamide moietyThe reaction conditions often require the use of organic solvents, catalysts, and controlled temperatures to ensure the desired product yield and purity .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for efficiency, yield, and cost-effectiveness. This often includes the use of continuous flow reactors, automated systems, and stringent quality control measures to ensure consistency and safety in production .

Chemical Reactions Analysis

Types of Reactions

N-(4-nitrophenyl)-4-oxo-4-(pyrrolidin-1-yl)butanamide undergoes various chemical reactions, including:

Oxidation: The nitrophenyl group can be oxidized to form nitro derivatives.

Reduction: The nitro group can be reduced to an amino group under specific conditions.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the pyrrolidinyl group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as hydrogen gas with a palladium catalyst or sodium borohydride are often used.

Substitution: Nucleophiles like amines or thiols can be used in substitution reactions, typically in the presence of a base.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, reduction of the nitro group yields an amino derivative, while substitution reactions can introduce various functional groups at the pyrrolidinyl position .

Scientific Research Applications

N-(4-nitrophenyl)-4-oxo-4-(pyrrolidin-1-yl)butanamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe or inhibitor in enzymatic studies.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(4-nitrophenyl)-4-oxo-4-(pyrrolidin-1-yl)butanamide involves its interaction with specific molecular targets. The nitrophenyl group can participate in electron transfer reactions, while the pyrrolidinyl group can interact with biological macromolecules. These interactions can modulate enzymatic activity, signal transduction pathways, and cellular processes .

Comparison with Similar Compounds

Similar Compounds

• N-(4-nitrophenyl)-2-(1-pyrrolidinyl)acetamide
• N-(4-nitrophenyl)-1-pyrrolidineacetamide
• Pyrido[2,3-d]pyrimidin-5-one derivatives

Uniqueness

N-(4-nitrophenyl)-4-oxo-4-(pyrrolidin-1-yl)butanamide is unique due to its specific combination of functional groups, which confer distinct chemical reactivity and biological activity. This makes it a valuable compound for various applications that similar compounds may not be able to fulfill .